Cas no 314027-91-3 ((2Z)-N-(4-bromophenyl)-4-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-N-(4-bromophenyl)-4-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 314027-91-3
• MF: C₁₉H₁₇BrN₂OS
• MW: 401.320082426071
• CID: 6301043
• PubChem ID: 1132255
• Update Time: 2024-01-06

(2Z)-N-(4-bromophenyl)-4-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-bromophenyl)-4-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine
• AKOS001638314
• Oprea1_578740
• HMS1480G04
• EU-0076131
• 314027-91-3
• (Z)-N-(3-allyl-4-(4-methoxyphenyl)thiazol-2(3H)-ylidene)-4-bromoaniline
• ChemDiv3_002600
• F0856-0283
• BRD-K09372386-001-01-1
• Oprea1_215566
• N-(4-bromophenyl)-4-(4-methoxyphenyl)-3-prop-2-enyl-1,3-thiazol-2-imine

• Inchi： 1S/C19H17BrN2OS/c1-3-12-22-18(14-4-10-17(23-2)11-5-14)13-24-19(22)21-16-8-6-15(20)7-9-16/h3-11,13H,1,12H2,2H3/b21-19-
• InChI Key： KZQNNFKNZUFTJA-VZCXRCSSSA-N
• SMILES： BrC1C=CC(=CC=1)/N=C1/N(CC=C)C(=CS/1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 400.02450g/mol
• Monoisotopic Mass: 400.02450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles